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Compound of Interest

Compound Name: 7-Pentadecanone

CAS No.: 6064-38-6

Cat. No.: B1597020

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Pentadecanone, a long-chain aliphatic ketone, is a molecule of significant interest in various

scientific disciplines. Its chemical structure, characterized by a fifteen-carbon backbone with a

carbonyl group at the seventh position, imparts specific physical and chemical properties that

make it a valuable compound for research and potential applications. This in-depth technical

guide provides a comprehensive overview of 7-Pentadecanone, focusing on its fundamental

properties, synthesis, purification, analytical characterization, and its emerging relevance in

chemical ecology and as a research tool.

Core Molecular and Physical Properties
7-Pentadecanone is identified by the CAS number 6064-38-6 and possesses the molecular

formula C15H30O[1]. Its structure, also known as n-hexyl n-octyl ketone, consists of a
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saturated fifteen-carbon chain with a ketone functional group. This structure dictates its

physical and chemical behavior, which is summarized in the table below.

Property Value Source(s)

CAS Number 6064-38-6 [1]

Molecular Formula C15H30O [1]

Molecular Weight 226.40 g/mol [1]

IUPAC Name Pentadecan-7-one [1]

Synonyms n-Hexyl n-octyl ketone [1]

Synthesis of 7-Pentadecanone via Grignard
Reaction
The synthesis of 7-Pentadecanone can be effectively achieved through a Grignard reaction, a

robust and versatile method for forming carbon-carbon bonds. This approach involves the

reaction of an organomagnesium halide (Grignard reagent) with a suitable electrophile. For the

synthesis of 7-Pentadecanone, heptanoyl chloride can be reacted with octylmagnesium

bromide. The Grignard reagent, octylmagnesium bromide, acts as a nucleophile, attacking the

electrophilic carbonyl carbon of heptanoyl chloride. The subsequent workup yields the desired

ketone.

Causality Behind Experimental Choices
The choice of the Grignard reaction is predicated on its efficiency in forming C-C bonds with

high yields and its applicability to a wide range of substrates. The selection of heptanoyl

chloride and octylmagnesium bromide as starting materials is a direct and logical route to the

target molecule, 7-Pentadecanone. The use of an ethereal solvent, such as diethyl ether or

tetrahydrofuran (THF), is crucial as it stabilizes the Grignard reagent. Anhydrous conditions are

paramount to prevent the highly reactive Grignard reagent from being quenched by water or

other protic solvents.

Experimental Protocol: Synthesis of 7-Pentadecanone
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Materials:

Magnesium turnings

Iodine crystal (as an initiator)

1-Bromooctane

Anhydrous diethyl ether or THF

Heptanoyl chloride

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

Preparation of Octylmagnesium Bromide (Grignard Reagent):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add a small portion of a solution of 1-bromooctane in anhydrous diethyl ether from the

dropping funnel.

Initiate the reaction by gentle warming. The disappearance of the iodine color and the

appearance of a cloudy solution indicate the start of the reaction.

Add the remaining 1-bromooctane solution dropwise at a rate that maintains a gentle

reflux.
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After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Heptanoyl Chloride:

Cool the Grignard reagent solution to 0 °C in an ice bath.

Add a solution of heptanoyl chloride in anhydrous diethyl ether dropwise from the dropping

funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Workup and Isolation:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure to obtain the crude 7-
Pentadecanone.
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Caption: Workflow for the synthesis of 7-Pentadecanone via Grignard reaction.

Purification and Characterization
The crude 7-Pentadecanone obtained from the synthesis typically requires purification to

remove unreacted starting materials and byproducts. Column chromatography and

recrystallization are effective methods for this purpose.

Purification Protocol
Column Chromatography:

Pack a chromatography column with silica gel using a slurry method with hexane.

Dissolve the crude product in a minimal amount of hexane and load it onto the column.
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Elute the column with a gradient of increasing polarity, starting with pure hexane and

gradually increasing the proportion of a more polar solvent like ethyl acetate.

Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

Combine the fractions containing the pure 7-Pentadecanone and evaporate the solvent.

Recrystallization:

If the purified product is a solid at room temperature, it can be further purified by

recrystallization.

Dissolve the solid in a minimal amount of a suitable hot solvent (e.g., ethanol or a

hexane/acetone mixture)[2].

Allow the solution to cool slowly to induce crystallization.

Collect the crystals by filtration and wash them with a small amount of cold solvent.

Dry the crystals under vacuum.
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Caption: General workflow for the purification of 7-Pentadecanone.
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Analytical Characterization
The identity and purity of the synthesized 7-Pentadecanone should be confirmed using various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for analyzing

volatile compounds like 7-Pentadecanone. The gas chromatogram provides information on

the purity of the sample, while the mass spectrum gives the molecular weight and

characteristic fragmentation patterns that can confirm the structure. A typical GC-MS protocol

would involve dissolving the sample in a suitable solvent like hexane and injecting it into the

GC-MS system[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the different types of protons in the molecule and

their chemical environment.

¹³C NMR: Shows the number of different carbon atoms in the molecule.

Infrared (IR) Spectroscopy: The presence of a strong absorption band around 1715 cm⁻¹ is

characteristic of the C=O stretching vibration of a ketone, confirming the presence of the

carbonyl group.

Applications and Biological Relevance
While direct applications of 7-Pentadecanone in drug development are not extensively

documented, long-chain aliphatic ketones are a class of compounds with known biological

activities and are valuable as research tools.

Role in Chemical Ecology
Many long-chain ketones function as semiochemicals, which are chemicals involved in

communication between organisms. These can be classified as:

Pheromones: Chemicals used for communication between individuals of the same species.

For example, some insects use ketones as sex or aggregation pheromones[4].
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Kairomones: Chemicals that are emitted by one species and benefit a receiver of a different

species, often to the detriment of the emitter. For instance, a predator might use a prey's

pheromone as a kairomone to locate it[5][6].

The potential of 7-Pentadecanone to act as a pheromone or kairomone makes it a compound

of interest for research in chemical ecology, with potential applications in pest management

through the development of attractants or repellents[4].

Potential in Drug Discovery Research
Ketone moieties are present in many biologically active molecules and are sometimes

incorporated into drug candidates to enhance their properties. Ketones can participate in

reversible covalent interactions, such as imine formation with lysine residues in proteins, which

can be a strategy to increase the potency of a drug[7][8]. Although aldehydes are also used for

this purpose, ketones often exhibit greater metabolic stability, a desirable characteristic for drug

candidates[7][8]. The study of long-chain ketones like 7-Pentadecanone can provide insights

into the structure-activity relationships of this class of compounds and their potential as

scaffolds or functional groups in the design of new therapeutic agents.

Safety and Handling
7-Pentadecanone is classified as being potentially harmful to aquatic life with long-lasting

effects[1]. Appropriate safety precautions should be taken when handling this compound. It is

recommended to work in a well-ventilated area and to wear personal protective equipment,

including gloves and safety glasses. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
7-Pentadecanone is a readily synthesizable long-chain ketone with well-defined chemical and

physical properties. The Grignard reaction provides a reliable method for its preparation, and

standard chromatographic and spectroscopic techniques can be used for its purification and

characterization. While its direct role in drug development is yet to be fully explored, its

potential as a semiochemical and the general biological relevance of the ketone functional

group make it a valuable compound for researchers in chemical ecology and medicinal

chemistry. This guide provides a solid foundation for scientists working with or interested in the

synthesis and application of 7-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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